Cas no 138833-48-4 ([1,1'-Biphenyl]-2,3-diol,2'-chloro-)
138833-48-4 structure
Product Name:[1,1'-Biphenyl]-2,3-diol,2'-chloro-
CAS No:138833-48-4
MF:C12H9ClO2
MW:220.65166258812
CID:175325
PubChem ID:178518
Update Time:2025-04-19
[1,1'-Biphenyl]-2,3-diol,2'-chloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,3-diol,2'-chloro-
- 3-(2-chlorophenyl)benzene-1,2-diol
- BP3
- DTXSID70160807
- DB01925
- Q27093032
- 1L6MBD62DN
- 2,3-dihydroxy-2'-chlorobi-phenyl
- (1,1'-Biphenyl)-2,3-diol, 2'-chloro-
- 2'-chloro-[1,1'-biphenyl]-2,3-diol
- SCHEMBL4445751
- 138833-48-4
- PD008294
- CHEBI:49512
- 2'-chlorobiphenyl-2,3-diol
- NS00068974
- UNII-1L6MBD62DN
- 2'-CHLORO-BIPHENYL-2,3-DIOL
- 1lgt
-
- Inchi: 1S/C12H9ClO2/c13-10-6-2-1-4-8(10)9-5-3-7-11(14)12(9)15/h1-7,14-15H
- InChI Key: SNGROCQMAKYWRE-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1C=CC=C(C=1O)O
Computed Properties
- Exact Mass: 220.02917
- Monoisotopic Mass: 220.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.349
- Boiling Point: 363.1°C at 760 mmHg
- Flash Point: 173.4°C
- Refractive Index: 1.648
- PSA: 40.46
[1,1'-Biphenyl]-2,3-diol,2'-chloro- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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